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Chemical Properties and Speciation

Understanding the form arsenous acid takes in water is crucial to predicting its reactivity.

Predominant Species: In neutral aqueous solutions, arsenous acid exists predominantly as the
neutral, pyramidal molecule As(OH)₃ [1] [2].

Acidity: It is a weak acid with a pKₐ of approximately 9.2 [3] [1]. This means that in solutions with a
pH below 9.2, the neutral As(OH)₃ species overwhelmingly dominates. It only begins to deprotonate

to form arsenite ions (e.g., [AsO(OH)₂]⁻) in significantly basic conditions [1].
Solubility and Origin: As(OH)₃ is formed by the slow dissolution and hydrolysis of arsenic trioxide

(As₂O₃) in water [4] [1]. Aqueous solutions of As₂O₃ are, in fact, solutions of arsenous acid.

The following diagram illustrates the speciation of arsenous acid as a function of pH:
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The speciation of arsenous acid in water is highly dependent on solution pH.
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Redox Behavior and Thermodynamics

The interconversion between arsenous acid (As(III)) and arsenic acid (As(V)) is a core two-electron redox

process.

Redox Couple: The standard reduction potential for the half-reaction H₃AsO₄ + 2H⁺ + 2e⁻ ⇌
H₃AsO₃ + H₂O is +0.56 V [3].
pH Dependence: This potential is highly dependent on pH. At pH 7, the calculated potential is close

to 0 V, indicating that the oxidation of As(III) to As(V) by oxygen becomes thermodynamically
favorable [3].

Reaction Kinetics: Despite being thermodynamically favorable, the homogeneous oxidation of
As(III) by dissolved oxygen is very slow (with conversion rates of only a few percent per week)

unless catalyzed [3]. This highlights that kinetics, not just thermodynamics, are a major factor in its
environmental and laboratory behavior.

The table below summarizes key quantitative data for arsenous acid:

Property Value Conditions / Notes Citation

Primary Species As(OH)₃ Neutral pH, confirmed by XAS studies [2]

First Acid Dissociation Constant
(pKₐ1)

9.2 [3] [1]

Standard Reduction Potential +0.56 V For H₃AsO₄/H₃AsO₃ couple [3]

Reduction Potential at pH 7 ~0 V For equal concentrations of As(III) and

As(V)

[3]

Experimental and Mechanistic Insights

The search yielded specific examples of how arsenous acid participates in redox reactions.

Second-Order Kinetics: A study on the oxidation of arsenous acid by 12-tungstocobaltate(III) ion

found the reaction follows second-order kinetics, consistent with a direct two-electron transfer from
As(III) to the oxidant [5]. The study also indicated that protonated species of the oxidant are involved

in the mechanism.
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Catalytic Oxidation: The slow kinetics of oxidation by O₂ can be overcome with catalysts. One

reference notes that catalytic effects, whether homogeneous, heterogeneous, or enzymatic, can
increase the oxidation rate "by orders of magnitude" [3].

Analytical Derivatization: The reactivity of As(III) in its As(OH)₃ form is exploited in analysis. For
detecting lewisite hydrolysis products, derivatization using thiols (e.g., 1,2-ethanedithiol) is a common

method to create stable complexes for measurement [3].

Relevance to Drug Development

The redox activity of arsenic is central to its application and toxicity in medicine.

Clinical Application: Arsenic trioxide (As₂O₃), which forms arsenous acid in the body, is an

approved and highly effective treatment for acute promyelocytic leukemia (APL) [6]. Its therapeutic
effect is attributed to the induction of differentiation and apoptosis in leukemia cells [6].

Dual Role and Dosage: Arsenic has a narrow therapeutic window. Its action is both time-dependent
and dose-dependent, with low doses being ineffective and high doses causing toxic side effects [6].

Maintaining a stable and effective blood concentration is a key clinical challenge.
Mechanism and Transport: The fact that cellular uptake of As(III) occurs through channels for

neutral molecules strongly supports the idea that As(OH)₃ is the species imported into cells, where
it then exerts its biological effects [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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